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Compound of Interest

Compound Name:
(3-Bromo-5-

methoxyphenyl)methanol

Cat. No.: B1278437 Get Quote

Essential Safety and Handling Guide for (3-Bromo-5-
methoxyphenyl)methanol
This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling (3-Bromo-5-methoxyphenyl)methanol. The information is

intended for researchers, scientists, and drug development professionals to ensure a safe and

efficient laboratory environment.

Hazard Identification and GHS Classification
While a specific Safety Data Sheet (SDS) for (3-Bromo-5-methoxyphenyl)methanol is not

readily available, data from structurally analogous compounds such as (3-Bromo-5-

ethylphenyl)methanol and 4-Bromo-3,5-dimethoxybenzyl alcohol suggest that this chemical

should be handled as hazardous.[1][2] The anticipated hazards are summarized below.
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral ☠ Warning
H302: Harmful if

swallowed

Acute Toxicity, Dermal ❗ Warning
H312: Harmful in

contact with skin

Skin Irritation ❗ Warning
H315: Causes skin

irritation

Eye Irritation ❗ Warning
H319: Causes serious

eye irritation

Acute Toxicity,

Inhalation
❗ Warning

H332: Harmful if

inhaled

Specific target organ

toxicity — single

exposure

❗ Warning
H335: May cause

respiratory irritation

This information is based on analogous compounds and should be used as a precautionary

guide.[1][2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary defense against chemical exposure. The

following PPE is mandatory when handling (3-Bromo-5-methoxyphenyl)methanol.[3][4]
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PPE Category
Recommended
Specification

Rationale

Hand Protection
Nitrile or butyl rubber gloves.[3]

[4][5]

Provides protection against

halogenated hydrocarbons and

alcohols. Inspect gloves before

each use and wash hands

thoroughly after removal.[4]

Eye Protection
Chemical safety goggles with a

face shield.[3]

Protects against splashes and

vapors that can cause serious

eye damage.[3]

Body Protection

Flame-resistant lab coat worn

over long-sleeved clothing and

long pants. A chemically

resistant apron is also

recommended.[3]

Minimizes skin contact and

protects from potential

splashes. Ensure the lab coat

is fully buttoned.[4][6]

Respiratory Protection

A NIOSH-approved air-

purifying respirator with

organic vapor cartridges.[3]

Essential for preventing the

inhalation of harmful vapors,

particularly when working

outside a certified chemical

fume hood or during a spill

cleanup.[3][6]

Operational Plan: Handling and Storage
Strict adherence to the following operational protocols is crucial for the safe handling and

storage of (3-Bromo-5-methoxyphenyl)methanol.

Engineering Controls:
Ventilation: All handling of this compound must be conducted in a certified chemical fume

hood to minimize inhalation exposure.[3][5]

Emergency Equipment: An eyewash station and safety shower must be readily accessible in

the immediate work area.[3]
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Handling Protocol:
Preparation: Before beginning work, ensure the chemical fume hood is functioning correctly.

[4] Gather all necessary equipment and reagents. Cover the work surface with a disposable

bench cover to contain any potential spills.[4]

Weighing and Transfer: Conduct all weighing and transfer operations within the chemical

fume hood.[4] Use appropriate tools like spatulas or pipettes to avoid direct contact.[3] Keep

containers sealed when not in use.[3]

Post-Operation: Decontaminate all non-disposable equipment and glassware after use. Wipe

down the work surface in the fume hood with a suitable solvent.[4] Remove PPE in the

correct order to prevent cross-contamination and wash hands thoroughly with soap and

water after removing gloves.[3]

Storage:
Store in a cool, dry, well-ventilated area away from direct sunlight, heat, sparks, and open

flames.[5][7][8]

Keep containers tightly sealed to prevent the release of fumes.[7]

Store on lower shelves to minimize the risk associated with dropping containers.[7]

Segregate from incompatible materials such as strong oxidizing agents, acids, and bases.[7]

[9]

Disposal Plan
Improper disposal of brominated organic compounds can lead to significant environmental

harm.[7] All waste containing (3-Bromo-5-methoxyphenyl)methanol must be treated as

hazardous.

Waste Categorization and Collection:
Halogenated Organic Waste: All waste containing this compound must be collected in a

dedicated, clearly labeled container for halogenated organic waste.[7][10] Do not mix with

non-halogenated organic waste.[7]
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Contaminated Lab Supplies: All disposable items that have come into contact with the

chemical, such as gloves, filter paper, and bench covers, must be disposed of in the

designated solid hazardous waste container.[4][7]

Aqueous Waste: Any aqueous solutions containing this compound should be collected as

hazardous aqueous waste.[7]

Disposal Procedure:
Collect all waste in compatible, leak-proof containers with secure lids, leaving at least 10%

headspace.[6]

Label the waste container clearly as "Hazardous Waste," specifying "(3-Bromo-5-
methoxyphenyl)methanol" and its associated hazards.[6][7]

Store the sealed waste container in a designated satellite accumulation area for collection by

environmental health and safety personnel.[6]

Alternatively, licensed hazardous waste disposal facilities can be used for incineration with

appropriate emission controls.[11]

Emergency Procedures
Immediate and appropriate action is critical in the event of a spill or personnel exposure.
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Emergency Situation Procedure

Minor Chemical Spill

Alert personnel in the immediate area. If

flammable, extinguish all ignition sources.

Absorb the spill with an inert material (e.g.,

vermiculite, sand).[6] Carefully collect the

absorbed material into a labeled hazardous

waste container.[6][7]

Skin Contact

Immediately flush the affected area with plenty

of water for at least 15 minutes while removing

contaminated clothing.[2][6] Seek medical

attention if irritation develops.[6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2][6] Seek immediate

medical attention.[6]

Inhalation

Move the person to fresh air.[2] If not breathing,

give artificial respiration.[12] Seek immediate

medical attention.[9]

Ingestion
Do NOT induce vomiting.[9] Rinse mouth with

water.[2] Seek immediate medical attention.[9]

Workflow for Safe Handling of (3-Bromo-5-
methoxyphenyl)methanol
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Caption: Workflow for the safe handling of (3-Bromo-5-methoxyphenyl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemscene.com [chemscene.com]

2. echemi.com [echemi.com]

3. benchchem.com [benchchem.com]

4. benchchem.com [benchchem.com]

5. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]

6. benchchem.com [benchchem.com]

7. benchchem.com [benchchem.com]

8. methanex.com [methanex.com]

9. fishersci.com [fishersci.com]

10. Chemical disposal | UK Science Technician Community [community.preproom.org]

11. What is Bromine? Complete Disposal Guide | Ideal Response [idealresponse.co.uk]

12. 3-Bromo-5-nitrobenzyl alcohol - Safety Data Sheet [chemicalbook.com]

To cite this document: BenchChem. [Personal protective equipment for handling (3-Bromo-5-
methoxyphenyl)methanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1278437#personal-protective-equipment-for-
handling-3-bromo-5-methoxyphenyl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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